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Get Quote

Physical and Chemical Properties

The table below summarizes the key physicochemical data for TAK-285:

Property Specification Source (Supplier/Study)

CAS Number 871026-44-7 [1] [2] [3]

Molecular Formula C₂₆H₂₅ClF₃N₅O₃ [1] [2] [3]

Molecular Weight 547.96 g/mol [1] [2] [3]

Purity ≥ 98% (by HPLC) [2]

Appearance White to light yellow solid [3]

Solubility and Stock Solution Preparation

TAK-285 is readily soluble in DMSO but has very low solubility in aqueous buffers. The table below

outlines its solubility in different solvents:

Solvent Solubility Notes
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| DMSO | ≥ 50 mg/mL (≈ 91.25 mM) [3] ≥ 27.4 mg/mL [4] 110 mg/mL (200.74 mM) [1] | Hygroscopic

DMSO can significantly impact solubility; use newly opened, anhydrous DMSO for best results [3]. | |

Ethanol | 54 mg/mL [1] | -- | | Water | Insoluble [1] [4] | Requires specialized formulations for in vivo

studies. |

Protocol for Preparing Stock Solutions

Weighing: Weigh the desired amount of TAK-285 powder.
Dissolution: Add the powder directly to anhydrous DMSO to achieve the required stock

concentration (e.g., 10-50 mM).
Aiding Dissolution: If needed, briefly warm the tube at 37°C for 10 minutes and/or vortex or sonicate

it to facilitate complete dissolution [4].
Aliquoting: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Storage: Store aliquots at -20°C for short-term use (up to one year) or at -80°C for long-term storage
(up to two years) [3].

In Vitro Cell-Based Assay Protocols

Cell Culture and Seeding

Use appropriate cell lines, such as the HER2-overexpressing human breast cancer cell line BT-474

[1] [4].
Seed cells in culture plates and allow them to adhere overnight under standard conditions (37°C, 5%

CO₂).

Dosing and Treatment

Prepare working concentrations from the DMSO stock solution by diluting directly into the cell culture

medium.
The final concentration of DMSO in the medium should typically not exceed 0.1% to avoid

cytotoxicity.
Treatment Concentration Range: Based on literature, a range of 0.00097 - 25 μmol/L has been

used, with an IC₅₀ value of 17 nM reported in BT-474 cells after 5 days of continuous treatment [1] [4].
Include a vehicle control (medium with the same final concentration of DMSO but no compound).
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In Vivo Dosing Formulation and Administration

For animal studies, TAK-285 requires specific formulations due to its water insolubility. The following

protocols have been validated in preclinical models [3].

Protocol 1: Homogeneous Suspension for Oral Administration
(Recommended)

This protocol uses carboxymethyl cellulose sodium salt (CMC-Na) to create a stable suspension.

Formulation: 0.5% Methyl Cellulose [4].

Procedure:
Add TAK-285 powder to a 0.5% methyl cellulose solution.

Mix thoroughly to achieve a homogeneous suspension.
The final suspension concentration should be ≥5 mg/mL [1].

Dosing in Mice: Administered orally at 100 mg/kg, twice daily (BID), for 14 days in BT-474
xenograft models [4].

Protocol 2: Clear Solution for Oral Administration

This protocol creates a clear solution using a co-solvent system, which may be preferable for some studies.

Formulation: 5% DMSO, 40% PEG300, 5% Tween-80, 50% saline [1] [3].

Procedure:
Prepare a clear DMSO stock solution.

Add the DMSO stock to PEG300 and mix evenly.
Add Tween-80 to the mixture and mix evenly.

Finally, add saline to adjust to the final volume.
Final Concentration: 2.5 mg/mL (4.56 mM) [3].

Administration: The prepared solution should be used immediately for optimal results [1].

Storage Conditions

Proper storage is critical for maintaining the stability and activity of TAK-285.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s547969?utm_src=pdf-body
https://www.medchemexpress.com/TAK-285.html?srsltid=AfmBOopQqblI23RLIL3_U48B-VfWbOOHdpQrzjaaXFx5B0h8OjpFe_7p
https://www.apexbt.com/tak-285.html
https://www.smolecule.com/products/s547969?utm_src=pdf-body
https://www.selleckchem.com/products/tak-285.html
https://www.apexbt.com/tak-285.html
https://www.selleckchem.com/products/tak-285.html
https://www.medchemexpress.com/TAK-285.html?srsltid=AfmBOopQqblI23RLIL3_U48B-VfWbOOHdpQrzjaaXFx5B0h8OjpFe_7p
https://www.medchemexpress.com/TAK-285.html?srsltid=AfmBOopQqblI23RLIL3_U48B-VfWbOOHdpQrzjaaXFx5B0h8OjpFe_7p
https://www.selleckchem.com/products/tak-285.html
https://www.smolecule.com/products/s547969?utm_src=pdf-body
https://www.smolecule.com/products/s547969?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Short-term (≤ 3 years): Store the powder at -20°C in a desiccated environment [2] [3].

Long-term (≥ 2 years): For extended storage, keep the powder at -80°C [3].
Stock Solutions: Store DMSO stock solutions at -20°C for up to one year or at -80°C for up to two

years [3]. Avoid repeated freeze-thaw cycles.

Mechanism of Action and Experimental Workflow

To help visualize the experimental setup and the biological context of TAK-285, the following diagrams

outline the signaling pathway it inhibits and a general workflow for its application in cell-based assays.

Figure 1: TAK-285 Inhibits EGFR/HER2 Signaling
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Figure 2: In Vitro Assay Workflow
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Critical Considerations for Researchers

Solution Stability: Freshly prepare solutions, especially the in vivo formulations, just before use. The
clear solution (Protocol 2) has a short stability window and should be used immediately [1].

DMSO Quality: The use of old or hydrated DMSO can drastically reduce solubility. Always use high-
quality, anhydrous DMSO [3].

Dose Verification: In in vivo studies, the pharmacokinetic profile of TAK-285 differs between species;
drug exposure is reportedly much greater in rats than in mice at the same dose [4].

Safety Profile: In a phase I clinical trial, the maximum tolerated dose (MTD) in humans was
determined to be 300 mg twice daily. Dose-limiting toxicities included grade 3 increases in

aminotransferases and decreased appetite [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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